Cas no 1446751-00-3 (N’-(2,4-Dimethylphenyl) Vortioxetine)

• Product Name: N’-(2,4-Dimethylphenyl) Vortioxetine
• CAS No: 1446751-00-3
• MF: C₂₆H₃₀N₂S
• MW: 402.594805240631
• CID: 2085934
• Update Time: 2025-07-09

N’-(2,4-Dimethylphenyl) Vortioxetine Chemical and Physical Properties

Names and Identifiers

• N’-(2,4-Dimethylphenyl) Vortioxetine
• N'-(2,4-Dimethylphenyl) Vortioxetine
• CID 89677086
• Na€-(2,4-Dimethylphenyl) Vortioxetine
• Vortioxetine Impurity 37
• Piperazine, 1-(2,4-dimethylphenyl)-4-[2-[(2,4-dimethylphenyl)thio]phenyl]-
• Vortioxetine Impurity 77

• Inchi： 1S/C26H30N2S/c1-19-9-11-23(21(3)17-19)27-13-15-28(16-14-27)24-7-5-6-8-26(24)29-25-12-10-20(2)18-22(25)4/h5-12,17-18H,13-16H2,1-4H3
• InChI Key： NVRRNKGZNKULNX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)C1=CC=CC=C1N1CCN(C2C=CC(C)=CC=2C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 503
• Topological Polar Surface Area: 31.8

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 541.2±50.0 °C(Predicted)
• pka: 6.67±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N’-(2,4-Dimethylphenyl) Vortioxetine

Recent Advances in the Study of N’-(2,4-Dimethylphenyl) Vortioxetine (CAS: 1446751-00-3)

The compound N’-(2,4-Dimethylphenyl) Vortioxetine (CAS: 1446751-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of vortioxetine, a well-known multimodal antidepressant, this compound exhibits unique pharmacological properties that make it a promising candidate for further investigation. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic applications, particularly in the treatment of central nervous system (CNS) disorders.

One of the key areas of research has been the optimization of the synthetic pathway for N’-(2,4-Dimethylphenyl) Vortioxetine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which significantly reduced the formation of by-products and enhanced the overall efficiency of the synthesis. This advancement is critical for facilitating large-scale production and further preclinical studies.

In terms of pharmacological activity, N’-(2,4-Dimethylphenyl) Vortioxetine has demonstrated a unique binding profile to serotonin receptors, particularly 5-HT1A, 5-HT3, and 5-HT7. A recent in vitro study highlighted its potent antagonistic effects on 5-HT3 receptors, which are implicated in nausea and vomiting associated with chemotherapy. This finding suggests potential applications beyond depression, such as adjunct therapy for cancer patients. Additionally, its affinity for 5-HT1A and 5-HT7 receptors indicates possible neuroprotective effects, which are currently under investigation in animal models of neurodegenerative diseases.

Another significant development is the exploration of N’-(2,4-Dimethylphenyl) Vortioxetine's pharmacokinetic properties. A preclinical study conducted in 2023 revealed favorable oral bioavailability and blood-brain barrier penetration, which are essential for its efficacy as a CNS-targeting drug. The compound also exhibited a longer half-life compared to vortioxetine, potentially allowing for less frequent dosing and improved patient compliance. These findings were presented at the International Conference on CNS Drug Discovery and have sparked interest in further clinical translation.

Despite these promising results, challenges remain in the development of N’-(2,4-Dimethylphenyl) Vortioxetine. For instance, its metabolic stability and potential drug-drug interactions require thorough evaluation. A recent pharmacokinetic interaction study identified cytochrome P450 enzymes, particularly CYP2D6, as major contributors to its metabolism. This insight underscores the need for personalized medicine approaches, especially in patients with genetic polymorphisms affecting CYP2D6 activity.

In conclusion, N’-(2,4-Dimethylphenyl) Vortioxetine (CAS: 1446751-00-3) represents a compelling area of research with broad therapeutic potential. Recent advancements in its synthesis, pharmacological profile, and pharmacokinetics have laid a solid foundation for future studies. However, further investigations are needed to address remaining challenges and fully elucidate its clinical applicability. The ongoing research holds promise for expanding the therapeutic arsenal for CNS disorders and improving patient outcomes.